1-(2-(dimethylamino)ethyl)-3-hydroxy-4-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrrol-2(5H)-one

• IUPAC Name: (4E)-1-[2-(dimethylamino)ethyl]-4-[hydroxy-(5-methyl-1-phenylpyrazol-4-yl)methylidene]-5-thiophen-2-ylpyrrolidine-2,3-dione
• InChI: InChI=1S/C23H24N4O3S/c1-15-17(14-24-27(15)16-8-5-4-6-9-16)21(28)19-20(18-10-7-13-31-18)26(12-11-25(2)3)23(30)22(19)29/h4-10,13-14,20,28H,11-12H2,1-3H3/b21-19+
• InChI Key: YBNCMYGUSDMZHE-XUTLUUPISA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=CC=C2)C(=C3C(N(C(=O)C3=O)CCN(C)C)C4=CC=CS4)O
• Isomeric SMILES: CC1=C(C=NN1C2=CC=CC=C2)/C(=C\3/C(N(C(=O)C3=O)CCN(C)C)C4=CC=CS4)/O
• Molecular Formula: C23H24N4O3S
• Molecular Weight: 436.5 g/mol
• CAS No.: 908229-31-2

Description

1-(2-(dimethylamino)ethyl)-3-hydroxy-4-(5-methyl-1-phenyl-1H-pyrazole-4-carbonyl)-5-(thiophen-2-yl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C23H24N4O3S and its molecular weight is 436.53. The purity is usually 95%.
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Scientific Research Applications

Generation of Structurally Diverse Compounds

The compound 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride, closely related to the compound , has been utilized in alkylation and ring closure reactions to generate a diverse library of compounds. These reactions have produced dithiocarbamates, thioethers, various derivatives through amine exchange, and a range of heterocyclic compounds including pyrazolines and pyridines (Roman, 2013).

Antioxidant, Antitumor, and Antimicrobial Activities

Compounds structurally similar to the one , like 4-(dimethylaminomethylene)-1-phenyl-3-(pyridin-3-yl)-1H-pyrazol-5(4H)-one, have shown significant antioxidant, antitumor, and antimicrobial activities. These activities were assessed using the DPPH assay for antioxidant potential and tests against liver and breast cell lines for antitumor activity (El‐Borai et al., 2013).

Synthesis and Characterization for Computational Studies

Ethyl 4-(3-Furan-2yl-acryloyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate (EFADPC), another related compound, has been synthesized for computational studies. Quantum chemical calculations, molecular electrostatic potential surface (MEP), and vibrational analysis have been used to understand the interactions and properties of such derivatives (Singh et al., 2014).

Development of Fluorescent Dyes

Certain derivatives like 2-(hydroxytolyl)-4,6-dimethylamino-1,3,5-triazines, structurally akin to the compound , have been used in the synthesis of fluorescent dyes exhibiting large Stokes shifts. These dyes have potential applications in fields like bioimaging and sensor development (Rihn et al., 2012).

Real-Time Monitoring of Low Carbon Dioxide Levels

Compounds like 2-(dimethylamino)ethyl 4-(2,5-diphenyl-1H-pyrrol-1-yl)benzoate have been used to develop fluorescent probes with aggregation-enhanced emission features for the real-time monitoring of low carbon dioxide levels. This has significant implications in environmental monitoring and medical applications (Wang et al., 2015).